molecular formula C12H9ClFN B8322536 2-Chloro-4-(3-fluoro-4-methyl-phenyl)-pyridine

2-Chloro-4-(3-fluoro-4-methyl-phenyl)-pyridine

Cat. No. B8322536
M. Wt: 221.66 g/mol
InChI Key: WBZMYTGXYCUEIJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-4-(3-fluoro-4-methyl-phenyl)-pyridine is a useful research compound. Its molecular formula is C12H9ClFN and its molecular weight is 221.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-4-(3-fluoro-4-methyl-phenyl)-pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-4-(3-fluoro-4-methyl-phenyl)-pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Chloro-4-(3-fluoro-4-methyl-phenyl)-pyridine

Molecular Formula

C12H9ClFN

Molecular Weight

221.66 g/mol

IUPAC Name

2-chloro-4-(3-fluoro-4-methylphenyl)pyridine

InChI

InChI=1S/C12H9ClFN/c1-8-2-3-9(6-11(8)14)10-4-5-15-12(13)7-10/h2-7H,1H3

InChI Key

WBZMYTGXYCUEIJ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)C2=CC(=NC=C2)Cl)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a vial was added 2-chloro-4-bromopyridine (96 mg, 0.5 mmol), Pd(PPh3)4 (30 mg), and toluene/EtOH (4:1, 3 mL). After stirring at room temperature for 5 min, 3-fluoro-4-methylphenylboronic acid (115 mg, 0.75 mmol) and 2 M aqueous K2CO3 (1 mL) were added, and the resulting mixture was heated at 90° C. for 16 h. The resulting mixture was poured into water and extracted with EtOAc. The organic layer was dried and concentrated, and the residue was purified by preparative TLC (hexanes/EtOAc) to yield 2-chloro-4-(3-fluoro-4-methyl-phenyl)-pyridine as a solid.
Quantity
96 mg
Type
reactant
Reaction Step One
Name
toluene EtOH
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
30 mg
Type
catalyst
Reaction Step One
Quantity
115 mg
Type
reactant
Reaction Step Two
Name
Quantity
1 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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